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Compound of Interest

Compound Name: 1-Chloroethane

CAS No.: 16520-13-1

Cat. No.: B12647930

Get Quote

This guide provides a comprehensive overview of the nuclear magnetic resonance (NMR),

infrared (IR), and mass spectrometry (MS) data for 1-chloroethane (CH₃CH₂Cl). It is intended

for researchers, scientists, and professionals in drug development and related fields, offering a

detailed examination of the molecule's spectroscopic characteristics, experimental protocols for

data acquisition, and a visual representation of key concepts.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique that provides detailed information about

the molecular structure of a compound. For 1-chloroethane, both proton (¹H) and carbon-13

(¹³C) NMR spectra are informative.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 1-chloroethane is characterized by two distinct signals,

corresponding to the two different chemical environments of the protons. The methyl (-CH₃)

protons are adjacent to a methylene (-CH₂) group, and the methylene protons are adjacent to

both a methyl group and the electronegative chlorine atom.
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Data Summary:

Chemical Shift (δ) Multiplicity Integration Assignment

~1.48 ppm Triplet (t) 3H -CH₃

~3.57 ppm Quartet (q) 2H -CH₂Cl

Experimental Protocol:

A typical ¹H NMR spectrum of 1-chloroethane is recorded on a 300 MHz spectrometer.[1] The

sample is prepared by dissolving 1-chloroethane in a deuterated solvent, commonly

chloroform-d (CDCl₃) or carbon tetrachloride (CCl₄), with tetramethylsilane (TMS) added as an

internal standard (δ = 0.00 ppm).[2] The resulting solution is then transferred to an NMR tube

for analysis. Data acquisition involves a standard single-pulse experiment, with a sufficient

number of scans to achieve a good signal-to-noise ratio.

¹H NMR Splitting Pattern:

The observed splitting patterns are a result of spin-spin coupling between adjacent non-

equivalent protons, following the n+1 rule.

Signal for -CH₃

Signal for -CH₂Cl

Methyl Protons (-CH₃)

Methylene Protons (-CH₂Cl) J-coupling

Triplet (n+1 = 2+1 = 3)

Quartet (n+1 = 3+1 = 4)
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Caption: Spin-spin coupling in 1-chloroethane.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum of 1-chloroethane displays two signals, corresponding to the two

carbon atoms in the molecule. The chemical shifts are influenced by the electronegativity of the

attached chlorine atom.

Data Summary:

Chemical Shift (δ) Assignment

~18 ppm -CH₃

~40 ppm -CH₂Cl

Experimental Protocol:

The ¹³C NMR spectrum is typically acquired on a 75 MHz spectrometer using a proton-

decoupled pulse sequence. The sample is prepared similarly to that for ¹H NMR, using a

deuterated solvent like CDCl₃.[3] Due to the low natural abundance of the ¹³C isotope, a

greater number of scans is usually required to obtain a spectrum with a good signal-to-noise

ratio.

¹³C NMR Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12647930/docs?utm_src=pdf-body#spectroscopic-analysis-of-1-chloroethane-a-technical-guide
https://www.benchchem.com/product/b12647930/docs?utm_src=pdf-body#spectroscopic-analysis-of-1-chloroethane-a-technical-guide
https://www.docbrown.info/page06/spectra/chloroethane-nmr13c.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12647930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation
(1-Chloroethane in CDCl₃)

Spectrometer Setup
(75 MHz, Proton Decoupling)

Data Acquisition
(Accumulation of Scans)

Fourier Transform

Spectrum Analysis
(Chemical Shift Assignment)
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Caption: ¹³C NMR experimental workflow.

Infrared (IR) Spectroscopy
Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which

corresponds to its vibrational modes. The IR spectrum of 1-chloroethane reveals characteristic

absorption bands for its functional groups.

Data Summary:
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Wavenumber (cm⁻¹) Vibration Type Functional Group

2850-3000 C-H stretch -CH₃, -CH₂-

1450 C-H bend (scissoring) -CH₂-

1380 C-H bend (umbrella) -CH₃

650-750 C-Cl stretch C-Cl

Experimental Protocol:

The gas-phase FTIR spectrum of 1-chloroethane can be obtained using a Fourier Transform

Infrared (FTIR) spectrometer.[4] The sample is introduced into a gas cell with a defined path

length. A background spectrum of the empty cell is first recorded, followed by the spectrum of

the sample. The final absorbance spectrum is obtained by ratioing the sample spectrum

against the background spectrum. For the spectrum referenced, the gas was at a pressure of

100 mmHg, with N₂ added to a total pressure of 600 mmHg, in a 5 cm path length cell.[5]

IR Spectroscopy Signal Generation:

IR Source Interferometer Sample (1-Chloroethane) Detector Computer (Fourier Transform) IR Spectrum

Click to download full resolution via product page

Caption: FTIR experimental setup.

Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of

ionized molecules. The mass spectrum of 1-chloroethane provides information about its

molecular weight and fragmentation pattern.

Data Summary:
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m/z Ion Relative Abundance

64 [CH₃CH₂³⁵Cl]⁺• (Molecular Ion) High

66
[CH₃CH₂³⁷Cl]⁺• (M+2 Isotope

Peak)
~1/3 of m/z 64

49 [CH₂³⁵Cl]⁺ Moderate

51 [CH₂³⁷Cl]⁺ ~1/3 of m/z 49

29 [CH₃CH₂]⁺ High

27 [C₂H₃]⁺ High

Experimental Protocol:

The mass spectrum of 1-chloroethane is typically obtained using an electron ionization (EI)

mass spectrometer. Gaseous 1-chloroethane is introduced into the ion source, where it is

bombarded with a beam of high-energy electrons (typically 70 eV).[6][7] This causes the

molecule to ionize and fragment. The resulting ions are then accelerated and separated by a

mass analyzer according to their m/z ratio, and finally detected.

Mass Spectrometry Fragmentation Pathway:

[CH₃CH₂Cl]⁺• (m/z 64/66)

[CH₂Cl]⁺ (m/z 49/51)

- •CH₃

[CH₃CH₂]⁺ (m/z 29)

- •Cl

[C₂H₃]⁺ (m/z 27)

- H₂
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Caption: Fragmentation of 1-chloroethane in MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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